Cas no 84444-90-6 (3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)-)

3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)- is a stereochemically defined polyhydroxylated piperidine derivative with significant potential in synthetic and medicinal chemistry. Its rigid, multi-hydroxylated structure makes it a valuable scaffold for designing glycosidase inhibitors, carbohydrate mimics, and chiral ligands. The compound’s high density of stereocenters (2R,3R,4R,5R) ensures precise spatial orientation of functional groups, facilitating selective interactions in biological or catalytic systems. Its hydroxymethyl group further enhances derivatization flexibility, enabling tailored modifications for target applications. This compound is particularly useful in glycobiology research, asymmetric synthesis, and as a precursor for bioactive molecules requiring well-defined stereochemistry.

3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)- structure

84444-90-6 structure

Product Name:3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)-

CAS No:84444-90-6

MF:C₆H₁₃NO₄

MW:163.171722173691

CID:721595

PubChem ID:72258

Update Time:2025-08-10

3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

- 3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)-
- 1-DEOXYMANNOJIRIMYCIN HYDROCHLORIDE
- 1-Deoxymannojirimycin.HCl
- DEOXYMANNOJIRIMYCIN
- Deoxymannojirimycin HCl
- (2R,3R,4R,5R)-2-(HydroxyMethyl)-3,4,5-piperidinetriolhydrochloride
- AKOS006238598
- NSC625109
- D-manno-Deoxynojirimycin
- (2R,3R,4R,5R)-2-(hydroxymethyl)piperidine-3,4,5-triol
- Bio1_000969
- NCGC00015383-05
- CHEMBL84844
- LU 1
- NCGC00025086-03
- DMJ
- (2R,3R,4R,5R)-2-(Hydroxymethyl)-3,4,5-piperidinetriol
- 84444-90-6
- 1hxk
- (2R,3R,4R,5R)-2-(Hydroxymethyl)piperidine-3,4,5-triol, 11
- Ox5
- BDBM50065259
- (2R,3R,4R,5R)-2-Hydroxymethyl-piperidine-3,4,5-triol
- Bio1_001458
- SCHEMBL329674
- HMS1990A13
- HMS1792A13
- Bio1_000480
- DB03955
- BSPBio_000991
- Q27094814
- 1-Deoxymannojirimycin
- 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4R,5R)-
- SMP2_000289
- D-Deoxymannojirimycin
- 84444-90-6-deleted name
- NCGC00025086-02
- 2-HYDROXYMETHYL-PIPERIDINE-3,4,5-TRIOL
- 1fo2
- Deoxynojirimycin
- DNJ
- 5-amino-1,5-dideoxy-D-glucopyranose
- 1,5-deoxy-1,5-imino-D-mannitol
- 1-DEOXYNOJIRIMYCIN
- (+)-1-Deoxynojirimycin
- Moranoline
- D-1-deoxynojirimycin
- (-)-Deoxymannojirimycin
- BAY-H-5595
- Moranolin
- 1,5-dideoxy-1,5-imino-D-glucitol
- LXBIFEVIBLOUGU-KVTDHHQDSA-N
- BRD-K89665618-003-02-5
- NCGC00015383-07
- Inchi： 1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2/t3-,4-,5-,6-/m1/s1
- InChI Key： LXBIFEVIBLOUGU-KVTDHHQDSA-N
- SMILES： O[C@H]1[C@@H]([C@@H](CN[C@@H]1CO)O)O

Computed Properties

Exact Mass: 199.061
Monoisotopic Mass: 199.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -2.3
Topological Polar Surface Area: 93

Experimental Properties

Color/Form: Not available
Density: 1.456
Melting Point: Not available
Boiling Point: 361.1°C at 760 mmHg
Flash Point: 197.3°C
Refractive Index: 1.582
PSA: 92.95000
LogP: -2.63800
Solubility: Not available
Vapor Pressure: 0.0±1.8 mmHg at 25°C

3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： 36
Hazardous Material Identification：
Storage Condition：2-8°C

3,4,5-Piperidinetriol,2-(hydroxymethyl)-, (2R,3R,4R,5R)- Pricemore >>

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BAI LING WEI Technology Co., Ltd.	124989-25MG	DMJ, 95%	84444-90-6	95%	25MG	￥ 4736	2022-04-26
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SHENG KE LU SI SHENG WU JI SHU	sc-201360A-5 mg	Deoxymannojirimycin hydrochloride,	84444-90-6	≥98%	5mg	￥1,798.00	2023-07-10
BAI LING WEI Technology Co., Ltd.	A01124989-25mg	DMJ	84444-90-6	95%	25mg	￥4736	2023-11-24